Cas no 89805-06-1 (Pentanenitrile, 4-hydroxy-5-phenoxy-)

• Product Name: Pentanenitrile, 4-hydroxy-5-phenoxy-
• CAS No: 89805-06-1
• MF: C₁₁H₁₃NO₂
• MW: 191.226423025131
• CID: 588840
• PubChem ID: 71326208
• Update Time: 2025-04-19

Pentanenitrile, 4-hydroxy-5-phenoxy- Chemical and Physical Properties

Names and Identifiers

• Pentanenitrile, 4-hydroxy-5-phenoxy-
• 4-hydroxy-5-phenoxypentanenitrile
• 89805-06-1
• DTXSID30755435

• Inchi： 1S/C11H13NO2/c12-8-4-5-10(13)9-14-11-6-2-1-3-7-11/h1-3,6-7,10,13H,4-5,9H2
• InChI Key： HBEDHDBUUJRLKD-UHFFFAOYSA-N
• SMILES： O(C1C=CC=CC=1)CC(CCC#N)O

Computed Properties

• Exact Mass: 191.094628657g/mol
• Monoisotopic Mass: 191.094628657g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 191
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 53.2Ų